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Compound of Interest

Compound Name:
1-Iodo-2-nitro-4-

(trifluoromethyl)benzene

CAS No.: 400-97-5

Cat. No.: B1315798

Get Quote

1-Iodo-2-nitro-4-(trifluoromethyl)benzene is a highly functionalized aromatic compound that

serves as a critical intermediate in advanced organic synthesis. Its strategic arrangement of

three distinct functional groups—an iodine atom, a nitro group, and a trifluoromethyl group—on

a benzene scaffold imparts a unique and powerful reactivity profile. The trifluoromethyl group is

a highly sought-after moiety in modern drug discovery, known for enhancing metabolic stability,

lipophilicity, and binding affinity of drug candidates.[1][2] The presence of both an excellent

leaving group (iodine) and a potent electron-withdrawing group (nitro) makes this molecule an

ideal substrate for a variety of transformations, including cross-coupling and nucleophilic

substitution reactions. This guide provides a comprehensive overview of its properties,

synthesis, key chemical transformations, and applications, tailored for researchers and

professionals in chemical and pharmaceutical development.[1][3]

Chemical Identity and Physicochemical Properties
The unambiguous identification and understanding of a compound's physical properties are

paramount for its effective use in a laboratory setting.
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Property Value Source

IUPAC Name
1-Iodo-2-nitro-4-

(trifluoromethyl)benzene
[4]

Synonyms

2-Iodo-5-nitrobenzotrifluoride,

4-Iodo-3-

(trifluoromethyl)nitrobenzene

[1][4][5]

CAS Number 400-75-9 [1][3][4][5]

Molecular Formula C₇H₃F₃INO₂ [1][3][4][5]

Molecular Weight 317.00 g/mol [3][4]

Appearance
Data not specified; typically a

solid or oil

Storage

Store in a dark place, under an

inert atmosphere, at room

temperature.

[3]

Proposed Synthesis Pathway
While multiple synthetic routes can be envisioned, a logical and efficient pathway to 1-Iodo-2-
nitro-4-(trifluoromethyl)benzene involves the direct nitration of a commercially available

precursor, 4-iodo-1-(trifluoromethyl)benzene. The trifluoromethyl group is a meta-director, while

the iodine is an ortho-para director. Due to the strong deactivating nature of the CF₃ group,

nitration is expected to occur ortho to the iodine atom.
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Synthetic Workflow

4-Iodo-1-(trifluoromethyl)benzene

1-Iodo-2-nitro-4-(trifluoromethyl)benzene

   HNO₃ / H₂SO₄

   (Nitrating Mixture)
   0°C to rt

Click to download full resolution via product page

Caption: Proposed synthesis of the title compound via electrophilic nitration.

Experimental Protocol: Nitration of 4-Iodo-1-
(trifluoromethyl)benzene

Rationale: This protocol employs a standard nitrating mixture (HNO₃/H₂SO₄). The reaction is

initiated at a low temperature (0°C) to control the exothermic reaction and minimize the

formation of byproducts. Sulfuric acid protonates nitric acid to generate the highly

electrophilic nitronium ion (NO₂⁺), which is the active agent in the electrophilic aromatic

substitution.

Procedure:

To a stirred solution of concentrated sulfuric acid (H₂SO₄, 2.0 equiv.) in a round-bottom

flask cooled to 0°C in an ice bath, slowly add 4-iodo-1-(trifluoromethyl)benzene (1.0

equiv.).

Add a solution of fuming nitric acid (HNO₃, 1.1 equiv.) in concentrated sulfuric acid

dropwise to the reaction mixture, ensuring the internal temperature does not exceed 10°C.
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After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 2-4 hours, monitoring the reaction progress by Thin Layer

Chromatography (TLC).

Upon completion, carefully pour the reaction mixture over crushed ice.

Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate or

dichloromethane) three times.

Combine the organic layers, wash with saturated sodium bicarbonate solution, then with

brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

Filter the drying agent and concentrate the solvent under reduced pressure to yield the

crude product.

Purify the crude material by column chromatography on silica gel or recrystallization to

obtain pure 1-iodo-2-nitro-4-(trifluoromethyl)benzene.

Chemical Reactivity and Key Transformations
The utility of 1-iodo-2-nitro-4-(trifluoromethyl)benzene stems from its capacity to undergo a

range of selective chemical transformations at its three functional handles.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling
The carbon-iodine bond is highly susceptible to oxidative addition to a Palladium(0) complex,

making it an excellent substrate for cross-coupling reactions. The Suzuki-Miyaura coupling,

which forms a new carbon-carbon bond by reacting an organohalide with an organoboron

compound, is a cornerstone of modern synthesis.[6]

Causality: The reaction is driven by the formation of a stable Pd(0) catalyst which undergoes

oxidative addition into the C-I bond. A base is required to activate the boronic acid, facilitating

the transmetalation step. Reductive elimination from the resulting Pd(II) complex yields the

coupled product and regenerates the Pd(0) catalyst.[6]
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Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂

Oxidative Addition

Ar-Pd(II)-I(L₂)

Transmetalation

Ar-Pd(II)-R(L₂)

Reductive Elimination

 Catalyst
Regeneration 

Ar-R

R-B(OH)₂ + Base

Ar-I

Click to download full resolution via product page

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

General Protocol:
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In a reaction vessel under an inert atmosphere (e.g., Argon or Nitrogen), combine 1-iodo-
2-nitro-4-(trifluoromethyl)benzene (1.0 equiv.), the desired aryl or alkyl boronic acid

(1.2-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a base (e.g.,

K₂CO₃, Na₂CO₃, or Cs₂CO₃, 2.0-3.0 equiv.).

Add a suitable solvent system, typically a mixture like Toluene/Ethanol/Water or

Dioxane/Water.

Heat the mixture to reflux (typically 80-110°C) and stir until the starting material is

consumed (monitored by TLC or LC-MS).

Cool the reaction to room temperature, dilute with water, and extract with an organic

solvent.

Wash, dry, and concentrate the combined organic layers.

Purify the residue by column chromatography to isolate the biaryl product.

Nucleophilic Aromatic Substitution (SₙAr)
The benzene ring in this molecule is highly electron-deficient due to the powerful withdrawing

effects of both the nitro (-NO₂) and trifluoromethyl (-CF₃) groups.[1][2] This electronic feature

makes the ring susceptible to attack by nucleophiles, facilitating a nucleophilic aromatic

substitution (SₙAr) reaction.[7] The iodine atom, being a good leaving group, is readily

displaced.

Mechanistic Insight: The reaction proceeds via a two-step addition-elimination mechanism.

The nucleophile first attacks the carbon bearing the iodine (the ipso-carbon), forming a

resonance-stabilized anionic intermediate known as a Meisenheimer complex.[7][8] The

negative charge is delocalized onto the electron-withdrawing nitro group. In the second step,

the leaving group (iodide) is expelled, restoring the aromaticity of the ring.[7][9]

General Protocol:

Dissolve 1-iodo-2-nitro-4-(trifluoromethyl)benzene (1.0 equiv.) in a polar aprotic solvent

such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), or N-Methyl-2-pyrrolidone

(NMP).
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Add the nucleophile (e.g., an alcohol, amine, or thiol, 1.1-2.0 equiv.) and a suitable base

(e.g., K₂CO₃, NaH, or Et₃N) if the nucleophile is not already anionic.

Heat the reaction mixture (temperatures can range from room temperature to >100°C

depending on the nucleophile's reactivity).

Monitor the reaction by TLC or LC-MS.

Upon completion, quench the reaction with water and perform a standard aqueous workup

and extraction.

Purify the product by column chromatography or recrystallization.

Reduction of the Nitro Group
The nitro group can be selectively reduced to a primary amine (aniline), a transformation of

immense synthetic value. The resulting aniline is a versatile precursor for the synthesis of

amides, sulfonamides, heterocycles, and diazonium salts.

Reagent Selection: A variety of reducing agents can accomplish this transformation.[10]

Metals in Acid: Tin(II) chloride (SnCl₂) in HCl or iron (Fe) powder in acetic acid are classic,

reliable methods that are tolerant of many other functional groups.[11][12]

Catalytic Hydrogenation: Using hydrogen gas (H₂) with a metal catalyst like Palladium on

carbon (Pd/C) or Raney Nickel is a clean and efficient method.[11] However, care must be

taken as catalytic hydrogenation can also cause dehalogenation (removal of the iodine).

Raney Nickel is often preferred over Pd/C to minimize dehalogenation of aryl iodides.[11]

Experimental Protocol (Using SnCl₂):

Suspend 1-iodo-2-nitro-4-(trifluoromethyl)benzene (1.0 equiv.) in a solvent such as

ethanol or ethyl acetate.

Add a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O, 3.0-5.0 equiv.) in concentrated

hydrochloric acid (HCl).
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Heat the mixture to reflux (around 70-80°C) and stir for several hours until the reaction is

complete.

Cool the reaction to room temperature and carefully basify the mixture by adding a

concentrated aqueous solution of sodium hydroxide (NaOH) or sodium bicarbonate

(NaHCO₃) until the pH is > 8. This neutralizes the acid and precipitates tin salts.

Extract the resulting slurry with an organic solvent.

Filter the mixture if necessary to remove inorganic salts.

Wash, dry, and concentrate the organic extracts to yield 2-iodo-4-(trifluoromethyl)aniline.

Applications in Drug Development and
Agrochemicals
1-Iodo-2-nitro-4-(trifluoromethyl)benzene is not an end-product but a valuable building block.

Its derivatives are key components in the synthesis of complex molecules for the

pharmaceutical and agrochemical industries.[1][3][13][14]

Pharmaceuticals: The trifluoromethyl group is a bioisostere for other groups and can

significantly improve a drug's pharmacokinetic profile. The aniline derivative obtained after

nitro reduction is a common starting point for building heterocyclic scaffolds found in many

active pharmaceutical ingredients (APIs).

Agrochemicals: The enhanced stability and lipophilicity imparted by the trifluoromethyl group

are also advantageous in the design of potent and environmentally stable pesticides and

herbicides.[13]

Safety and Handling
As a reactive chemical intermediate, proper handling of 1-iodo-2-nitro-4-
(trifluoromethyl)benzene is essential.

Hazards: The compound is classified as harmful if swallowed, in contact with skin, or if

inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.[15]
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Handling Precautions:

Work in a well-ventilated fume hood.[16][17]

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab

coat, and chemical-resistant gloves.[16][18][19]

Avoid inhalation of dust or vapors and prevent contact with skin and eyes.[17][19]

Storage: Store in a tightly sealed container in a cool, dry place away from light and

incompatible materials, preferably under an inert atmosphere.[3]

Conclusion
1-Iodo-2-nitro-4-(trifluoromethyl)benzene is a quintessential example of a modern synthetic

building block. Its well-defined reactivity allows for the sequential and selective manipulation of

its functional groups, providing a reliable entry point into complex molecular architectures. The

ability to perform C-C bond formation via cross-coupling, C-N, C-O, or C-S bond formation via

SₙAr, and facile conversion to the versatile aniline derivative makes it an indispensable tool for

medicinal and materials chemists aiming to leverage the unique benefits of trifluoromethyl

substitution.

References
CAS 400-75-9: 1-Iodo-4-nitro-2-(trifluoromethyl)benzene. Chemical Spider.
CAS 354-36-9: 2,2,2-trifluoroacetyl iodide. Chemsrc.
Cas 354-36-9, Acetyl iodide, trifluoro-. LookChem.
Buy Acetyl iodide, trifluoro- | 354-36-9. Smolecule.
400-75-9 Benzene, 1-iodo-4-nitro-2-(trifluoromethyl)-. ChemNet.
Acetyl iodide, trifluoro- (354-36-9) for sale. Vulcanchem.
Chemical label 1-iodo-4-nitro-2-(trifluoromethyl)benzene. GHS.
2,2,2-trifluoroacetyl iodide 354-36-9 wiki. Guidechem.
1-Iodo-4-nitro-2-(trifluoromethyl)benzene | C7H3F3INO2 | CID 19261778. PubChem.
Benzene, 1-iodo-4-(trifluoromethyl)- | C7H4F3I | CID. PubChem.
Understanding the Properties and Applications of 1-Iodo-4-(trifluoromethyl)benzene.
NINGBO INNO PHARMCHEM CO.,LTD.
MSDS of 1-Iodo-4-(trifluoromethoxy)benzene. BOC Sciences.
1-iodo-4-nitro-2-(trifluoromethyl)benzene AldrichCPR. Sigma-Aldrich.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.sigmaaldrich.com/US/en/sds/sigald/252379
https://www.fishersci.com/store/msds?partNumber=TL00447EA&productDescription=1-IODO-4-TRIFLUOROMETHY+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/sigald/252379
https://www.capotchem.cn/doc/viewmsds_103962-05-6.html
https://www.tcichemicals.com/BE/en/sds/I0062_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=TL00447EA&productDescription=1-IODO-4-TRIFLUOROMETHY+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/I0062_EU_6N.pdf
https://www.drbrianharkins.com/
https://www.benchchem.com/product/b1315798/docs?utm_src=pdf-body#introduction-a-versatile-trifluoromethylated-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315798?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Versatile 1-iodo-4-nitro-2-(trifluoromethyl)benzene Collection. Dr. Brian Harkins.
Why are o-iodonitrobenzene and o-fluoronitrobenzene both active in the following reaction,
but the bromo and chloro derivatives are not?
Reduction of nitro compounds. Wikipedia.
Nucleophilic arom
SAFETY D
1-Iodo-2-nitrobenzene(609-73-4) 1H NMR spectrum. ChemicalBook.
400-75-9 Benzene,1-iodo-4-nitro-2-(trifluoromethyl)-. CAS.
SAFETY D
SAFETY D
Process for the synthesis of organic compounds.
1-Iodo-2-nitro-4-(trifluoromethyl)benzene. Allfluoro pharmaceutical co .ltd.
Nucleophilic Arom
Nitro Reduction - Common Conditions.
Benzene, 1-iodo-4-nitro-. NIST WebBook.
2-Iodo-1-nitro-4-(trifluoromethyl)benzene. Benchchem.
Suzuki Coupling. Organic Chemistry Portal.
Nucleophilic Arom
Concerted Nucleophilic Aromatic Substitution Reactions. Semantic Scholar.
Reduction of Nitro Compounds, Through different Reaction Conditions (Combin
Synthesis of 1-iodo-4-nitrobenzene. Chemistry Stack Exchange.
Reduction of Nitro Groups. YouTube.
Benzene, 1-iodo-4-nitro-. NIST WebBook.
organic chemistry reaction #13 - reduction of nitro group to amine. YouTube.
The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary
Alkyltrifluorobor
4-iodo-1-nitro-2-(trifluoromethyl)
Ligand-dependent stereoselective Suzuki–Miyaura cross-coupling reactions of β-enamido
trifl
"Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergradu

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1315798/docs?utm_src=pdf-body#introduction-a-versatile-trifluoromethylated-building-block
https://www.benchchem.com/product/b1315798?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315798?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. CAS 400-75-9: 1-Iodo-4-nitro-2-(trifluoromethyl)benzene [cymitquimica.com]

2. benchchem.com [benchchem.com]

3. drbrianharkins.com [drbrianharkins.com]

4. 1-Iodo-4-nitro-2-(trifluoromethyl)benzene | C7H3F3INO2 | CID 19261778 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Benzene, 1-iodo-4-nitro-2-(trifluoromethyl)- | 400-75-9 [chemnet.com]

6. Suzuki Coupling [organic-chemistry.org]

7. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]

8. researchgate.net [researchgate.net]

9. youtube.com [youtube.com]

10. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]

11. Nitro Reduction - Common Conditions [commonorganicchemistry.com]

12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

13. nbinno.com [nbinno.com]

14. 4-iodo-1-nitro-2-(trifluoromethyl) Benzene Application: Pharmaceutical Industry at Best
Price in Hyderabad | Synocule Research Labs Private Limited [tradeindia.com]

15. chemical-label.com [chemical-label.com]

16. sigmaaldrich.com [sigmaaldrich.com]

17. fishersci.com [fishersci.com]

18. capotchem.cn [capotchem.cn]

19. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Introduction: A Versatile Trifluoromethylated Building
Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315798/docs#introduction-a-versatile-
trifluoromethylated-building-block]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://cymitquimica.com/cas/400-75-9/
https://www.benchchem.com/product/B091241
https://www.drbrianharkins.com/
https://pubchem.ncbi.nlm.nih.gov/compound/DTXSID80598238
https://pubchem.ncbi.nlm.nih.gov/compound/DTXSID80598238
https://www.chemnet.com/cas/en/400-75-9/Benzene,-1-iodo-4-nitro-2-(trifluoromethyl)-.html
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://en.wikipedia.org/wiki/Nucleophilic_aromatic_substitution
https://www.researchgate.net/post/Why-are-o-iodonitrobenzene-and-o-fluoronitrobenzene-both-active-in-the-following-reaction-but-the-bromo-and-chloro-derivatives-are-not
https://www.youtube.com/watch?v=rjWBuxqRstw
https://en.wikipedia.org/wiki/Reduction_of_nitro_compounds
https://commonorganicchemistry.com/Rxn_Pages/Nitro_Reduction/Nitro_Reduction_Index.htm
https://pdfs.semanticscholar.org/06c3/8dc7ccf79f8db12baa016317db62664baf7c.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-properties-applications-1-iodo-4-trifluoromethyl-benzene-mp
https://www.tradeindia.com/products/4-iodo-1-nitro-2-trifluoromethyl-benzene-c6894035.html
https://www.tradeindia.com/products/4-iodo-1-nitro-2-trifluoromethyl-benzene-c6894035.html
https://chemical-label.com/en/ghs/print-clp/400-75-9/1-iodo-4-nitro-2-trifluoromethylbenzene
https://www.sigmaaldrich.com/US/en/sds/sigald/252379
https://www.fishersci.com/store/msds?partNumber=TL00447EA&productDescription=1-IODO-4-TRIFLUOROMETHY+10GR&vendorId=VN00092202&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_103962-05-6.html
https://www.tcichemicals.com/BE/en/sds/I0062_EU_6N.pdf
https://www.benchchem.com/product/b1315798/docs#introduction-a-versatile-trifluoromethylated-building-block
https://www.benchchem.com/product/b1315798/docs#introduction-a-versatile-trifluoromethylated-building-block
https://www.benchchem.com/product/b1315798/docs#introduction-a-versatile-trifluoromethylated-building-block
https://www.benchchem.com/product/b1315798/docs#introduction-a-versatile-trifluoromethylated-building-block
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315798?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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